Cas no 25605-88-3 (CHOLESTERYL PENTADECANOATE CRYSTALLINE)

• Product Name: CHOLESTERYL PENTADECANOATE CRYSTALLINE
• CAS No: 25605-88-3
• MF: C₄₂H₇₄O₂
• MW: 611.03577375412
• CID: 1423399
• PubChem ID: 53675812
• Update Time: 2025-10-28

CHOLESTERYL PENTADECANOATE CRYSTALLINE Chemical and Physical Properties

Names and Identifiers

• cholesteryl pentadecanoate crystalline
• (3β)-cholest-5-en-3-ylpentadecanoate
• 3β-pentadecanoylcholest-5-ene
• cholesterylpentadecanoatecrystalline
• 25605-88-3
• SCHEMBL1951211
• CHOLESTERYL PENTADECANOATE CRYSTALLINE

• Inchi： 1S/C42H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-22-40(43)44-35-27-29-41(5)34(31-35)23-24-36-38-26-25-37(33(4)21-19-20-32(2)3)42(38,6)30-28-39(36)41/h23,32-33,35-39H,7-22,24-31H2,1-6H3/t33-,35?,36?,37-,38?,39?,41+,42-/m1/s1
• InChI Key： BDBPUUADYAQHAV-XLPWBTRUSA-N
• SMILES： C(OC1CC2[C@](C)(CC1)C1C(C3[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC=2)(=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 610.56888160g/mol
• Monoisotopic Mass: 610.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 20
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on CHOLESTERYL PENTADECANOATE CRYSTALLINE

CHOLESTERYL PENTADECANOATE CRYSTALLINE (CAS No. 25605-88-3): A Comprehensive Overview

CHOLESTERYL PENTADECANOATE CRYSTALLINE (CAS No. 25605-88-3) is a well-characterized compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a derivative of cholesterol, a vital component of cell membranes and a precursor to various steroid hormones. The addition of the penta-decanoate group imparts unique properties that make it valuable in various applications, including drug delivery systems and lipid-based formulations.

The chemical structure of CHOLESTERYL PENTADECANOATE CRYSTALLINE consists of a cholesterol backbone with a 15-carbon fatty acid chain attached via an ester linkage. This structure confers both hydrophobic and hydrophilic characteristics, making it an excellent candidate for use in emulsions and other formulations where controlled solubility is required. The crystalline form of this compound ensures high purity and stability, which are crucial for its use in pharmaceutical and cosmetic products.

Recent studies have highlighted the potential of CHOLESTERYL PENTADECANOATE CRYSTALLINE in enhancing the bioavailability of poorly soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that incorporating this compound into lipid-based drug delivery systems significantly improved the solubility and absorption of hydrophobic drugs such as paclitaxel and curcumin. The enhanced solubility resulted in higher therapeutic efficacy and reduced side effects, making it a promising candidate for improving drug delivery strategies.

In addition to its role in drug delivery, CHOLESTERYL PENTADECANOATE CRYSTALLINE has been explored for its potential in cosmetic formulations. Its ability to form stable emulsions and its skin compatibility make it an ideal ingredient for moisturizers, anti-aging creams, and other skincare products. A study published in the International Journal of Cosmetic Science found that formulations containing this compound exhibited superior hydration properties and improved skin barrier function compared to traditional emollients.

The crystalline form of CHOLESTERYL PENTADECANOATE CRYSTALLINE also offers advantages in terms of storage and handling. The high melting point (approximately 140°C) ensures that the compound remains stable under a wide range of temperatures, reducing the risk of degradation during transportation and storage. This stability is particularly important for pharmaceutical applications where maintaining the integrity of the active ingredients is critical.

Safety and toxicity profiles are essential considerations for any compound used in pharmaceutical or cosmetic products. Extensive studies have shown that CHOLESTERYL PENTADECANOATE CRYSTALLINE exhibits low toxicity and is well-tolerated by both human and animal subjects. A comprehensive review published in the Toxicology Letters concluded that this compound is safe for use in topical applications and oral formulations, with no significant adverse effects observed even at high doses.

In conclusion, CHOLESTERYL PENTADECANOATE CRYSTALLINE (CAS No. 25605-88-3) is a versatile compound with a wide range of applications in pharmaceuticals, cosmetics, and other industries. Its unique chemical structure, combined with its stability and safety profile, makes it an attractive option for researchers and product developers seeking to enhance the performance of their formulations. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.